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These application notes provide detailed protocols for determining the antimicrobial
susceptibility of various bacterial strains to formicin, a novel two-component lantibiotic. The
methodologies outlined below are based on established standards from the Clinical and
Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial
Susceptibility Testing (EUCAST), ensuring reproducibility and accuracy.

Introduction to Formicin

Formicin is a broad-spectrum, two-component lantibiotic produced by Bacillus
paralicheniformis APC 1576.[1][2] It exhibits potent antimicrobial activity primarily against
Gram-positive bacteria, including clinically significant pathogens such as Staphylococcus
aureus, Clostridium difficile, and Listeria monocytogenes.[1][2][3] As a two-component
lantibiotic, formicin's antimicrobial action relies on the synergistic effect of two distinct
peptides, designated ForA and ForB.

Mechanism of Action

The precise signaling pathway of formicin is still under investigation, but its mechanism is
understood to be analogous to other two-component lantibiotics. The process involves a
targeted disruption of the bacterial cell envelope. The ForA peptide likely binds to Lipid II, a
precursor molecule in the bacterial cell wall synthesis pathway. This initial binding event
facilitates the recruitment of the ForB peptide, leading to the formation of pores in the cell
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membrane and the inhibition of peptidoglycan synthesis. This dual action results in rapid cell
death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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